2-fluoro-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzamide

• IUPAC Name: 2-fluoro-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide
• InChI: InChI=1S/C14H18FNO2S/c15-13-4-2-1-3-12(13)14(17)16-7-10-19-11-5-8-18-9-6-11/h1-4,11H,5-10H2,(H,16,17)
• InChI Key: PIXHFWIEDVBPMM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1SCCNC(=O)C2=CC=CC=C2F
• Molecular Formula: C14H18FNO2S
• Molecular Weight: 283.36 g/mol

Description

The compound is a benzamide derivative with a tetrahydropyran ring and a thioether linkage. Benzamides are a class of compounds containing a benzene ring attached to an amide functional group. Tetrahydropyran is a saturated six-membered ring with one oxygen atom and five carbon atoms. A thioether is a functional group that contains a sulfur atom connected to two alkyl or aryl groups.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the benzamide group, the tetrahydropyran ring, and the thioether linkage. The benzamide group would contribute to the planarity of the molecule, while the tetrahydropyran ring could introduce some three-dimensionality.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. For example, the presence of the polar amide group and the potentially polar thioether group could impact its solubility in different solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a drug, the benzamide moiety is often important for biological activity, as it can interact with various enzymes and receptors in the body.

Future Directions

The future directions would depend on the applications of the compound. If it’s a pharmaceutical compound, future research could focus on improving its efficacy, reducing side effects, or finding new therapeutic applications.